Cas no 1379328-31-0 (Ethyl 5-iodo-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Ethyl 5-iodo-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1379328-31-0
• MF: C₅H₅IN₂O₂S
• MW: 284.074871778488
• CID: 2102175
• Update Time: 2023-11-19

Ethyl 5-iodo-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-IODO-1,3,4-THIADIAZOLE-2-CARBOXYLATE
• FCH1347007
• AX8272280
• CID 91971178
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-iodo-, ethyl ester
• Ethyl 5-iodo-1,3,4-thiadiazole-2-carboxylate

• MDL： MFCD16660878
• Inchi： 1S/C5H5IN2O2S/c1-2-10-4(9)3-7-8-5(6)11-3/h2H2,1H3
• InChI Key： RKKBVIOXRTUAGQ-UHFFFAOYSA-N
• SMILES： IC1=NN=C(C(=O)OCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 80.3

Experimental Properties

• Density: 2.002±0.06 g/cm3(Predicted)
• Boiling Point: 329.5±25.0 °C(Predicted)
• pka: -3.74±0.10(Predicted)